Cas no 879403-14-2 (Diethyl 2-(2-chloropyrimidin-4-yl)malonate)

Diethyl 2-(2-chloropyrimidin-4-yl)malonate is a versatile chloropyrimidine derivative widely used as a key intermediate in organic synthesis, particularly in the preparation of pharmaceuticals and agrochemicals. Its reactive 2-chloropyrimidinyl moiety allows for efficient nucleophilic substitution reactions, enabling the construction of complex heterocyclic frameworks. The malonate ester group further enhances its utility by facilitating additional functionalization through condensation or alkylation reactions. This compound is valued for its stability, high purity, and compatibility with a range of reaction conditions, making it a reliable building block for research and industrial applications. Its well-defined structure ensures consistent performance in synthetic pathways.

Diethyl 2-(2-chloropyrimidin-4-yl)malonate structure

879403-14-2 structure

Product Name:Diethyl 2-(2-chloropyrimidin-4-yl)malonate

CAS No:879403-14-2

MF:C₁₁H₁₃ClN₂O₄

MW:272.684921979904

MDL:MFCD20278104

CID:2092648

PubChem ID:57450177

Update Time:2025-06-09

Diethyl 2-(2-chloropyrimidin-4-yl)malonate Chemical and Physical Properties

Names and Identifiers

- Diethyl 2-(2-chloropyrimidin-4-yl)malonate
- 879403-14-2
- AKOS024463433
- diethyl 2-(2-chloropyrimidin-4-yl)propanedioate
- Diethyl2-(2-chloropyrimidin-4-yl)malonate
- SCHEMBL1807645
- MFCD20278104
- 1,3-DIETHYL 2-(2-CHLOROPYRIMIDIN-4-YL)PROPANEDIOATE
- DA-34893
- SB59188
- MDL： MFCD20278104
- Inchi： 1S/C11H13ClN2O4/c1-3-17-9(15)8(10(16)18-4-2)7-5-6-13-11(12)14-7/h5-6,8H,3-4H2,1-2H3
- InChI Key： ZXEOXAINQLLLAK-UHFFFAOYSA-N
- SMILES： ClC1=NC=CC(C(C(=O)OCC)C(=O)OCC)=N1

Computed Properties

Exact Mass: 272.0563846g/mol
Monoisotopic Mass: 272.0563846g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 18
Rotatable Bond Count: 7
Complexity: 283
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.8
Topological Polar Surface Area: 78.4Å²

Diethyl 2-(2-chloropyrimidin-4-yl)malonate Pricemore >>

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Apollo Scientific	OR302237-1g	Diethyl 2-(2-chloropyrimidin-4-yl)malonate	879403-14-2		1g	£708.00	2024-05-23
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